Cas no 80580-69-4 (1,1'-bi(cyclohexyl)-4-carboxylic acid)

• Product Name: 1,1'-bi(cyclohexyl)-4-carboxylic acid
• CAS No: 80580-69-4
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 1801468
• PubChem ID: 3062287
• Update Time: 2025-04-21

1,1'-bi(cyclohexyl)-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1'-bi(cyclohexyl)-4-carboxylic acid
• 4-cyclohexylcyclohexane-1-carboxylic acid
• bicyclohexyl-4-carboxylic acid
• 80580-69-4
• SCHEMBL6225010
• Cyclohexanecarboxylic acid, 4-cyclohexyl-, (Z)-
• (Z)-4-Cyclohexylcyclohexanecarboxylic acid
• SCHEMBL12328138
• DTXSID401001326
• 4-cyclohexyl-1-cyclohexylcarboxylic acid
• 4-cyclohexyl-cyclohexanecarboxylic acid
• [1,1'-Bi(cyclohexane)]-4-carboxylic acid
• CPKFMLAOYBETEI-UHFFFAOYSA-N
• (Z)-4-Cyclohexylcyclohexylcarboxylic acid
• SCHEMBL9062383

• Inchi： 1S/C13H22O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H,14,15)
• InChI Key： CPKFMLAOYBETEI-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 210.162
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 336.7°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids